N'-[(Z)-(3-iodo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-4-(4-methoxyphenyl)butanehydrazide

• Molecular Formula: C19H21IN2O4
• Molecular Weight: 468.3 g/mol
• IUPAC Name: N//'-[(Z)-(3-iodo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-4-(4-methoxyphenyl)butanehydrazide
• InChI: InChI=1S/C19H21IN2O4/c1-25-15-8-6-13(7-9-15)4-3-5-18(23)22-21-12-14-10-16(20)19(24)17(11-14)26-2/h6-12,21H,3-5H2,1-2H3,(H,22,23)/b14-12+
• InChI Key: RLVXQGFDQSXYEE-WYMLVPIESA-N
• Isomeric SMILES: COC1=CC=C(C=C1)CCCC(=O)NN/C=C\2/C=C(C(=O)C(=C2)I)OC
• SMILES: COC1=CC=C(C=C1)CCCC(=O)NNC=C2C=C(C(=O)C(=C2)I)OC

Description

N'-[(Z)-(3-iodo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-4-(4-methoxyphenyl)butanehydrazide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is synthesized using a specific method and has been shown to have a mechanism of action that affects biochemical and physiological processes in the body. In

Mechanism of Action

The mechanism of action of N'-[(Z)-(3-iodo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-4-(4-methoxyphenyl)butanehydrazide is not fully understood. However, it is believed that this compound works by inhibiting specific enzymes and signaling pathways in the body. This inhibition leads to a reduction in inflammation, tumor growth, and angiogenesis.
Biochemical and Physiological Effects:
N'-[(Z)-(3-iodo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-4-(4-methoxyphenyl)butanehydrazide has been shown to have several biochemical and physiological effects. This compound has been shown to reduce the levels of specific inflammatory markers in the body. Additionally, it has been shown to inhibit the growth of cancer cells and reduce angiogenesis. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N'-[(Z)-(3-iodo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-4-(4-methoxyphenyl)butanehydrazide in lab experiments include its potential therapeutic applications, its high degree of purity, and its ability to inhibit specific enzymes and signaling pathways. However, the limitations of using this compound in lab experiments include the lack of understanding of its mechanism of action and its potential side effects.

Future Directions

There are several future directions for the study of N'-[(Z)-(3-iodo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-4-(4-methoxyphenyl)butanehydrazide. These include further studies on its mechanism of action, its potential use in the treatment of neurodegenerative diseases, and the development of more efficient synthesis methods. Additionally, this compound could be studied for its potential use in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

N'-[(Z)-(3-iodo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-4-(4-methoxyphenyl)butanehydrazide is synthesized using a specific method that involves the reaction of 4-methoxybenzaldehyde and 3-iodo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methylamine in the presence of butanehydrazide. This method has been optimized to produce a high yield of the compound with a high degree of purity.

Scientific Research Applications

N'-[(Z)-(3-iodo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-4-(4-methoxyphenyl)butanehydrazide has been shown to have potential therapeutic applications in scientific research. This compound has been studied for its anti-inflammatory, anti-tumor, and anti-angiogenic properties. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, this compound has been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.